Manganese telluride

• IUPAC Name: tellanylidenemanganese
• InChI: InChI=1S/Mn.Te
• InChI Key: VMINMXIEZOMBRH-UHFFFAOYSA-N
• Canonical SMILES: [Mn]=[Te]
• Molecular Formula: MnTe
• DSSTOX Substance ID: DTXSID001014212
• Molecular Weight: 182.5 g/mol
• CAS No.: 12032-88-1

Description

Manganese telluride is an inorganic compound with the chemical formula MnTe. It is known for its unique magnetic properties, having been recently classified as an altermagnetic material. This compound has a hexagonal crystal structure and is insoluble in water. This compound has a Néel temperature of 307 K, indicating its antiferromagnetic to paramagnetic transition temperature .

Mechanism of Action

Target of Action

Manganese telluride (MnTe) is primarily used in the field of energy storage and conversion, specifically in supercapacitor applications . It has also been identified as a potential thermoelectric material . The primary targets of MnTe are the electrochemical systems where it acts as an effective material for energy storage .

Mode of Action

This compound interacts with its targets by facilitating electron transfer and augmenting the active electrochemical surface area . This is achieved through the effective incorporation of MnTe into graphene oxide sheets, forming a MnTe/GO nanostructure . This interaction results in enhanced electrochemical capabilities .

Biochemical Pathways

Its action involves the electron transfer processes in electrochemical systems .

Pharmacokinetics

For instance, the MnTe/GO nanostructure exhibits a heightened specific capacity (Csp) of 2203 F g −1 at a current density of 2 A g −1 .

Result of Action

The result of this compound’s action is the enhancement of the performance of energy storage systems. Specifically, the MnTe/GO nanostructure demonstrates an impressive retention rate of 99% over 2000 cycles, highlighting its superior stability . This makes it a promising candidate for next-generation, high-performance supercapacitor applications .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, the synthesis of MnTe/GO nanostructure involves a hydrothermal process . .

Preparation Methods

Synthetic Routes and Reaction Conditions: Manganese telluride can be synthesized through the fusion of manganese and tellurium in a vacuum. This method involves heating the elements together until they react to form the compound .

Industrial Production Methods: In industrial settings, this compound can be produced using hydrothermal synthesis. This method involves dissolving manganese chloride dihydrate and tellurium powder in a potassium hydroxide solution, followed by heating the mixture under high pressure . Another method includes chemical vapor deposition, where manganese and tellurium precursors are vaporized and deposited onto a substrate to form thin films of this compound .

Chemical Reactions Analysis

Types of Reactions: Manganese telluride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using oxygen or other oxidizing agents, leading to the formation of manganese oxides and tellurium oxides.

Reduction: Reduction reactions can be carried out using hydrogen or other reducing agents to convert this compound back to its elemental forms.

Substitution: Substitution reactions involve replacing tellurium with other chalcogens like sulfur or selenium under specific conditions.

Major Products Formed: The major products formed from these reactions include manganese oxides, tellurium oxides, and substituted manganese chalcogenides .

Scientific Research Applications

Manganese telluride has a wide range of scientific research applications:

Chemistry: It is used in the study of magnetic materials and their properties, particularly in the field of spintronics, where it is investigated for its potential in memory storage and other electronic applications.

Biology and Medicine: While direct applications in biology and medicine are limited, this compound’s magnetic properties make it a candidate for research in magnetic resonance imaging (MRI) contrast agents.

Industry: this compound is used in the development of high-performance supercapacitors and lithium-ion batteries due to its excellent electrochemical properties.

Comparison with Similar Compounds

• Manganese oxide (MnO)
• Manganese sulfide (MnS)
• Manganese selenide (MnSe)
• Manganese ditelluride (MnTe2)

Comparison: Manganese telluride is unique among these compounds due to its altermagnetic properties, which distinguish it from the more common antiferromagnetic or ferromagnetic materials. Unlike manganese oxide, sulfide, and selenide, this compound exhibits a Néel temperature of 307 K and specific spin splitting characteristics that make it particularly valuable for advanced magnetic applications .

Biological Activity

Manganese telluride (MnTe) is a compound that has garnered attention due to its potential biological activities, particularly in the context of neuroprotection and antioxidant properties. This article explores the biological activity of this compound, focusing on its mechanisms, effects in various studies, and implications for health.

Overview of this compound

This compound is a binary compound composed of manganese and tellurium. It exhibits unique electronic properties, making it a subject of interest in materials science and biology. In biological contexts, manganese is an essential trace element involved in numerous enzymatic processes, while tellurium compounds have been studied for their antioxidant and antimicrobial properties.

Mechanisms of Biological Activity

The biological activity of this compound can be attributed to several mechanisms:

• Antioxidant Activity : this compound has been shown to exhibit significant antioxidant properties, which help mitigate oxidative stress in biological systems.
• Neuroprotective Effects : Research indicates that this compound can protect neuronal cells from damage caused by excessive manganese exposure, which is linked to neurodegenerative diseases like manganism and Parkinson's disease.

Neuroprotective Studies

One notable study investigated the neuroprotective effects of diethyl-2-phenyl-2-tellurophenyl vinylphosphonate (DPTVP), a vinylic telluride compound, against manganese-induced neurotoxicity. The study involved long-term exposure of rats to manganese chloride (MnCl₂) and subsequent treatment with DPTVP. Key findings included:

• Behavioral Improvements : Rats treated with DPTVP showed improved motor performance compared to those exposed solely to manganese.
• Biochemical Reversal : DPTVP treatment reversed biochemical markers associated with oxidative stress, such as lipid peroxidation and mitochondrial viability in the striatum .

Parameter	Control	Mn Treatment	Mn + DPTVP Treatment
Striatal Mn Levels (μg/g)	0.26 ± 0.06	0.52 ± 0.16	0.204 ± 0.027
Lipid Peroxidation (nmol/mg)	Baseline	Increased	Decreased to baseline
Mitochondrial Viability (%)	100%	Significantly reduced	Restored to control levels

Antioxidant Properties

This compound has demonstrated potential as an antioxidant agent. Studies indicate that organotellurium compounds can scavenge free radicals and reduce oxidative damage in various cell types. This property is crucial for protecting cells from oxidative stress-related injuries, particularly in neurological contexts .

Case Studies

• Neurotoxicity Reversal : In a controlled rat study, chronic exposure to manganese led to significant neurobehavioral toxicity. DPTVP administration showed a marked reversal of these effects, indicating the therapeutic potential of this compound derivatives in treating manganese-induced neurotoxicity .
• Oxidative Stress Mitigation : In vitro studies have shown that this compound compounds can effectively reduce reactive oxygen species (ROS) levels in neuronal cells exposed to oxidative stressors, further supporting their role as antioxidants .